AbstractPorous organic polymers (POPs) are a class of materials that combine the properties of both polymers and porosity. They are characterized by their network structure composed of repeating organic units, which form pores or cavities throughout the material. Owing to their unique features including tunable porosity, abundant accessible active sites and synthetically control ability, POPs have been widely employed in the fields of catalysis, adsorption, and biomedicine. The incorporation of porphyrin building units into POPs endows POPs with unique structural characteristics and excellent optical properties. In this work, the aldehyde porphyrin with polyethylene glycol chain was successfully synthesized with good hydrophilicity, which was then reacted with tetrakis(4-aminophenyl) methane to construct the porphyrin-based porous organic polymers. The porphyrin-based POPs was then metallized to yield iron-containing porous organic polymers (Fe-POPs), which could catalyze the transformation of colorless substrate (3,3′,5,5′-tetramethylbenzidine (TMB)) to a blue product (ox-TMB) in the presence of hydrogen peroxide (H2O2). Upon the addition of the ascorbic acid (AA) to the aforementioned system, the blue solution faded gradually to colorless. Based on this phenomenon, a rapid and sensitive colorimetric assay for the measurement of H2O2 and AA was developed using Fe-POPs as mimetic enzyme. Fe-POPs was then successfully applied in real samples to detect AA with high accuracy. As a potential peroxidase mimic, Fe-POPs demonstrated the benefits of excellent stability and catalytic efficiency, which presented the promising application in the area of biocatalysis and biosensing.Graphical Abstract

Pomace is a residue of juice production, but still holds many valuable compounds, such as antioxidants. However, efficient extraction proves to be challenging, as extractability is highly dependent on experimental conditions. Furthermore, antioxidants are also often retained by structural polysaccharides. Consequently, this study investigates the extractability of antioxidants in five different types of pomace in a 2 × 2 × 2 × 3 full factorial fully replicated design to determine the most efficient way of extraction. Therefore, extracting agent, temperature, extraction method and use of enzyme to break down structural components were alternated to investigate the effects of these parameters on the extractability. Main effects as well as interaction effects were estimated with linear mixed models. To study the effects of polysaccharides on the retention of antioxidants, the amount of soluble polysaccharides was measured and connected to the antioxidant capacity at each experimental condition. The experiments showed that acetone was most suitable as an extracting agent and that the use of pectinase significantly increased the amount of extracted antioxidants. Additionally, ultrasound-assisted extraction is advantageous compared to extraction in water bath. Temperature showed the lowest effect in this experimental design. Lastly, the results also highlight that the amount of soluble polysaccharides does not correlate with the extractability of antioxidants.

Adulteration of high-quality meat with non-halal meats causes a serious problem for some religions such as Muslim and Jewish. Tuna meat (TM) can be adulterated with pork by unethical producers for economic reasons. This research aimed to develop an untargeted proteomics and metabolomics approach using liquid chromatography–high-resolution mass spectrometry (LC-HRMS) to detect pork in TM. Untargeted metabolomics combined with principal component analysis (PCA) and partial least square discriminant analysis (PLS-DA) could differentiate and detect pork from adulterated TM samples. Twenty-one metabolites were identified as potential biomarkers for the differentiation of pork and TM samples. Proteomics analysis using LC-HRMS successfully detected peptide markers of pork such as HPGDFGADAQGAMSK, HDPSLLPWTASYDPGSAK, and FFESFGDLSNADAVMGNPK from myoglobin, carbonic anhydrase 3, and beta-haemoglobin, respectively. Both proteomics and metabolomics could detect up to 0.5% of pork concentration in TM. It can be concluded that the integration of metabolomics and proteomics analysis using LC-HRMS could be an effective method for the detection of pork adulteration in TM. These methods could be proposed as a standard operational procedure for the halal authentication of meat products.

The aims of this study were (i) to evaluate the performance of the Assurance® GDS method combining immunomagnetic separation and real-time PCR for STEC detection in pooled samples (up to 375g) of vegetables and meat, and (ii) to compare its performances to that of the reference method ISO/TS-13136:2012 (25 g sample size) in artificially contaminated samples. The alternative Assurance® GDS method includes enrichment in proprietary broth at 41.5°C for 10 h followed by primary screening of TOP 7 STEC containing eae, stx genes and O157:H7 markers using MPX-Top 7 (IMS+PCR), secondary screening for serogroup identification using MPX-ID/EHEC-ID (IMS+PCR). And finally, cultural confirmation from same IMS beads on two selective agars is set up. For reference method, the enrichment was performed in BPW at 41.5°C for 18 h. A total of 120 samples of meat and vegetables, including 20 uninoculated and 100 samples spiked with stressed cells (<12 CFU/25 or 375g) of STEC, were analyzed using both methods. Our results showed that the Assurance® GDS method LOD50 ranged from 0.12 CFU/375 to 0.522 CFU/375 g and the LOD95 from 0.518 CFU/375 to 2.257 CFU/375 g. These data are similar to the LOD50 data of the reference method.

Stenocereus thurberi is a columnar cactus distributed in northwestern Mexico. Its study has focused on the phenology of the cactus and not on its fruit, called pitaya. The pitaya contains pigments, such as betalains, which are important bioactive compounds for their antioxidant capacity. Therefore, the extraction of betalains from pitaya pulp is an important step in providing information for the subsequent study and development of functional foods, nutraceuticals, colorants, and cosmetics. The objective of this study was to optimize the betalain extraction process from pitaya pulp (Stenocereus thurberi) in water and to evaluate its antioxidant capacity before and after its optimization using response surface methodology. In this study, a three-factor, three-level composite central design (CCD) with four center points was used to assess the influence of temperature, solvent volume, and sonication time on betalain extraction from pitaya pulp. Optimal extraction conditions were found using 57 °C, 34 mL of solvent, and 27 min of sonication. The total betalain content under optimal conditions was 2.6 mg/g of dry sample. The combination of the three factors showed high antioxidant activity by DPPH and ABTS. The conditions optimized for the extraction of betalains from the pitaya pulp in water by ultrasound did not affect its antioxidant capacity. Therefore, these conditions can be efficiently applied to extract betalains from pitaya pulp on a large scale as a promising alternative to replace synthetic dyes.

The presence of mycotoxins in meat and meat products can result from contaminated feed carry-over, from contamination with toxigenic molds during processing and storage, and from contaminated spices and ingredients. The occurrence of mycotoxins in dry fermented sausage is described worldwide; however, scarce information is available for Brazilian products. Therefore, the objective of this study was to investigate the occurrence of aflatoxins (B1, B2, G1, and G2) and ochratoxin A (OTA) in dry fermented sausage. For that, a simple and accurate “dilute and shoot” method by liquid chromatography–tandem mass spectrometry was validated in accordance with the criteria set by European and Brazilian guidelines. Fat removal from the samples did not improve recoveries. The recoveries at three different concentration levels (4, 9, and 15 µg/kg) after outlier treatment ranged from 81 to 94%. The method showed good linearity in the matrix (R2 ≥ 0.9974), the limits of detection varied from 0.96 up to 0.97 µg/kg, and the limits of quantification ranged from 3.18 up to 3.22 µg/kg. Twenty-seven samples of industrial dry fermented sausage from the market were analyzed and none of the mycotoxins of interest was detected.

The determination of equilibrium moisture content, associated with measuring the respiration of the grain mass in real time, is a possible indicator for the indirect prediction of the quality of grains stored in bag silos, ensuring an adequate storage time. Thus, with the aid of an Internet of Things prototype, multiple linear regression models, and artificial neural networks, the present study is aimed at predicting the quality of corn grain stored in a silo bag over time based on real-time monitoring of the equilibrium moisture content and the concentration of carbon dioxide (CO2). For this, an IoT prototype is indexed to monitor the temperature and relative humidity of the air, as well as determine the equilibrium moisture content and the concentration of CO2. Monitoring the temperature and relative humidity of the intergranular air and obtaining the equilibrium moisture content of the grains in real time allows for an indication of the storage conditions of the grains in silo bags, as well as, possible deterioration risks. However, the measurement of CO2 in real time makes it possible to predict the levels of deterioration and the reduction in the quality of the grains during storage. The hermeticity of the silo bag was insufficient to preserve the quality of the stored grains because of the variation in intergranular abiotic factors and changes in grain metabolism. Thus, a combination of equilibrium moisture content and an evaluation of CO2 allowed a greater assertive effect in predicting the grain quality and estimating a safe storage time.Graphical Abstract

Traditional methods used to determine oil purity like fatty acids and sterols are time consuming and chemically wasteful; standards that utilize these methods require a large set of samples to cover natural variables to establish upper and/or lower limits for each compound. Due to this, it can be challenging to determine the purity of newer products on the market, like avocado oil, when standards have not yet been fully developed. Triacylglycerol analysis in tandem with principal component analysis (PCA) differs from these tradition methods; standard ranges for each triacylglycerol are not needed to determine purity. This study built on our earlier work on olive oil but used laboratory-made avocado oils accounting for a wide range of natural variables to measure avocado oil triacylglycerols and apply PCA to detect adulteration in avocado oil. This method had the same purity determination accuracy as traditional fatty acid and sterol methods, while being less time consuming, producing less chemical waste, easier to perform than the original methods with the added advantage that it can be utilized immediately by industry while official standards are still being developed.

In this study, a method based on digital image colorimetry was developed for the determination of the total phenolic content in fruits, using the Folin-Denis reagent after extraction procedure of the analytes. Phenolic compound extraction and experimental conditions adopted for the colorimetric reaction were established according to data reported in literature. The digital images of the chromogenic solutions were captured using an HD camera, stored in JPEG format, and analyzed based on the RGB color model. The conditions used to capture the digital images were optimized using multivariate methodology and the data obtained in the red channel were used as a chemometric response. Using the optimized conditions and form of processing the image data S = (255 − R), limits of detection and quantification were of 39 and 57 mg GAE 100 g−1, respectively. Precision, estimated as relative standard deviation, was 1.4% for a guava pulp sample. The proposed method was applied to analyze different fruit samples (apple, guava, mango, pineapple, and strawberry) and the total phenolic content ranged from 245 to 703 mg GAE 100 g−1. These results did not differ significantly from those obtained by UV-Vis spectrophotometry, at 95% confidence level.

Labneh is a dairy product highly consumed in Lebanon, prepared from straining yogurt. Because there is a lack of surveillance of the antimicrobial residues (AMRs) in milk and dairy products in Lebanon, this project was launched to develop a screening method for the detection of AMRs in labneh. In this study, we optimized a multi-residue screening method to detect 71 AMRs based on liquid–liquid extraction using buffered acetonitrile with 2 M ammonium acetate followed by freezing out the supernatant for 30 min at −23 °C. The extracts were then analyzed by liquid chromatography tandem mass spectrometry (LC-MS/MS). This method was then validated against the Guidance (EU) CRLs 2010/01. The performance of the method showed a good specificity with no false negative rate and detection capabilities (CCβ) were below maximum residue levels (MRLs) for all analytes. In addition, this method demonstrated acceptable recoveries estimated in the range 70–130% for 92% of the analytes and the precision was below 30% except for a few macrolides and some β-lactams with an intra-lab reproducibility ranging between 7.30–40.61% and 2.90–47.85%, respectively. Our results showed that the developed method can be applied as a screening method and with acceptable variation in quantitation for the majority of AMRs.